Cas no 872695-00-6 (3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine)

• Product Name: 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine
• CAS No: 872695-00-6
• MF: C₁₇H₁₃FN₂S
• MW: 296.361925840378
• CID: 6185280
• PubChem ID: 7206161
• Update Time: 2025-08-04

3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine
• AKOS024618495
• 872695-00-6
• 3-(benzylthio)-6-(4-fluorophenyl)pyridazine
• F1899-1158
• 3-benzylsulfanyl-6-(4-fluorophenyl)pyridazine

• Inchi： 1S/C17H13FN2S/c18-15-8-6-14(7-9-15)16-10-11-17(20-19-16)21-12-13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key： FKOZAKBUEWVXFM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)F)N=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.07834776g/mol
• Monoisotopic Mass: 296.07834776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.1Ų

Additional information on 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine

Comprehensive Overview of 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine (CAS No. 872695-00-6)

3-(Benzylsulfanyl)-6-(4-fluorophenyl)pyridazine (CAS No. 872695-00-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their versatility in drug design and material science. The presence of both benzylsulfanyl and 4-fluorophenyl moieties enhances its potential for diverse applications, particularly in the development of bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its role in medicinal chemistry, where fluorinated derivatives are prized for their ability to improve drug-target interactions. The compound's CAS No. 872695-00-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. Its structural features make it a promising candidate for kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

The synthesis of 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine involves multi-step organic reactions, often leveraging cross-coupling methodologies to achieve high yields and purity. Its benzylsulfanyl group contributes to lipophilicity, a critical factor in drug absorption, while the 4-fluorophenyl moiety enhances electronic properties. These attributes are frequently discussed in forums focusing on structure-activity relationships (SAR), a hot topic among chemists and pharmacologists. The compound's molecular weight and logP value are also key parameters for researchers optimizing lead compounds.

Beyond pharmaceuticals, CAS No. 872695-00-6 has potential applications in agrochemicals, where fluorinated pyridazines are investigated for their pesticidal and herbicidal activities. The 4-fluorophenyl group, in particular, is known to enhance binding affinity to biological targets, a feature leveraged in crop protection agents. This dual utility in human health and agriculture underscores the compound's interdisciplinary appeal, making it a frequent subject of patent filings and academic publications.

From an analytical perspective, 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quality control, addressing the growing demand for high-purity compounds in research. The compound's stability under various conditions is another area of interest, particularly for industrial-scale production. Discussions on platforms like ResearchGate often highlight its solubility profiles and storage recommendations, reflecting practical concerns in laboratory settings.

In the context of green chemistry, efforts to synthesize 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine using catalytic methods or renewable solvents are gaining traction. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. The compound's scalability and synthetic efficiency are often compared to analogous pyridazine derivatives, a topic explored in recent reviews on sustainable heterocyclic chemistry.

Looking ahead, CAS No. 872695-00-6 is poised to remain a focal point in drug discovery and material science. Its structural modularity allows for derivatization, enabling the development of next-generation therapeutics. As AI-driven molecular modeling accelerates compound screening, 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine serves as a valuable scaffold for virtual libraries. This intersection of computational chemistry and experimental validation exemplifies modern approaches to rational drug design.

In summary, 3-(benzylsulfanyl)-6-(4-fluorophenyl)pyridazine (CAS No. 872695-00-6) exemplifies the innovation driving contemporary chemical research. Its multifaceted applications, from pharmaceuticals to agrochemicals, coupled with its synthetic adaptability, ensure its enduring relevance. For researchers seeking high-quality reference standards or exploring novel heterocyclic frameworks, this compound offers a compelling case study in the convergence of chemistry and biology.